Cas no 1270356-18-7 (1-(5-methoxypyridin-3-yl)ethan-1-amine)

• Product Name: 1-(5-methoxypyridin-3-yl)ethan-1-amine
• CAS No: 1270356-18-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD18259455
• CID: 4783215
• PubChem ID: 76222436
• Update Time: 2025-06-25

1-(5-methoxypyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methoxypyridin-3-yl)-ethylamine
• 1-(5-Methoxy-pyridin-3-yl)-ethylamine
• 1-(5-methoxypyridin-3-yl)ethan-1-amine

• MDL： MFCD18259455
• Inchi： 1S/C8H12N2O/c1-6(9)7-3-8(11-2)5-10-4-7/h3-6H,9H2,1-2H3
• InChI Key： QOYFXTOTRSOBBT-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=C1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 0.1
• Topological Polar Surface Area: 48.1

Additional information on 1-(5-methoxypyridin-3-yl)ethan-1-amine

Introduction to 1-(5-methoxypyridin-3-yl)ethan-1-amine (CAS No. 1270356-18-7)

1-(5-methoxypyridin-3-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1270356-18-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative features a pyridine core substituted with a methoxy group at the 5-position and an amine functional group at the 1-position, making it a versatile scaffold for medicinal chemistry applications. The compound's unique structural attributes have positioned it as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of small-molecule drugs targeting various therapeutic pathways.

The pyridine moiety is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically relevant compounds. Its ability to interact with biological targets such as enzymes and receptors via hydrogen bonding and hydrophobic effects makes it an indispensable component in drug design. The presence of a 5-methoxypyridin-3-yl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug efficacy and pharmacokinetics. Furthermore, the amine functionality provides a site for further chemical modification, allowing for the creation of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in 1-(5-methoxypyridin-3-yl)ethan-1-amine due to its potential applications in the treatment of neurological disorders. Studies have demonstrated that pyridine-based compounds can modulate neurotransmitter systems, making them promising candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The 5-methoxypyridin-3-yl substituent, in particular, has been shown to enhance binding affinity to certain receptors, improving the compound's pharmacological profile.

Advances in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive molecules derived from 1-(5-methoxypyridin-3-yl)ethan-1-amine. Researchers are leveraging machine learning algorithms to predict the biological activity of different derivatives, streamlining the drug discovery process. This approach has led to the identification of several lead compounds that are now undergoing further optimization and preclinical testing.

The synthesis of 1-(5-methoxypyridin-3-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations to introduce the amine moiety. Recent innovations in catalytic methods have improved the efficiency and scalability of these synthetic processes, making it more feasible to produce larger quantities of the compound for research and development purposes.

One of the most compelling aspects of 1-(5-methoxypyridin-3-yl)ethan-1-amine is its potential in combination therapies. By serving as a versatile scaffold, it can be modified to produce molecules with synergistic effects when used alongside other drugs. This concept is particularly relevant in oncology, where combination therapies are often necessary to overcome drug resistance and improve patient outcomes. Preclinical studies have shown that derivatives of this compound exhibit promising anti-cancer properties when tested against various tumor models.

The pharmaceutical industry continues to invest heavily in research related to 1-(5-methoxypyridin-3-yl)ethan-1-amine, recognizing its broad therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are yielding novel derivatives with improved pharmacokinetic profiles and reduced side effects. These collaborations are essential for translating laboratory discoveries into viable clinical candidates.

As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules like 1-(5-methoxypyridin-3-ylenthanamidine) that interact with precision at the molecular level. The integration of structural biology data with computational modeling has allowed researchers to fine-tune the properties of these compounds, leading to more effective and safer drugs.

In conclusion, 1-(5-methoxypyridin--3--ylenthanamidine) (CAS No. 1270356--18--7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery，with applications spanning multiple therapeutic areas。The ongoing research into this compound underscores its importance as a building block for next-generation therapeutics，and its potential to improve human health through innovative medicinal chemistry approaches。